Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate

• IUPAC Name: methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate
• InChI: InChI=1S/C13H23NO2/c1-3-4-5-6-12-7-13(8-12,9-12)10(14)11(15)16-2/h10H,3-9,14H2,1-2H3
• InChI Key: QYWNTFIZZNDFFP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC12CC(C1)(C2)C(C(=O)OC)N
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol

Description

Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate, also known as MPBP, is a psychoactive substance that belongs to the class of synthetic cannabinoids. It was first synthesized in 2012 by a group of researchers at the University of Mississippi. MPBP is a potent agonist of the cannabinoid receptors CB1 and CB2, and its effects are similar to those of other synthetic cannabinoids, such as JWH-018 and AM-2201.

Mechanism of Action

Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate acts as a full agonist of the cannabinoid receptors CB1 and CB2, which are located in the brain and peripheral tissues, respectively. When Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters, such as dopamine and serotonin. This results in the modulation of various physiological processes, including pain perception, mood, appetite, and memory.
Biochemical and Physiological Effects
Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate has been shown to produce a range of biochemical and physiological effects in animal models. It has been reported to induce hypothermia, which is a decrease in body temperature, and antinociception, which is a reduction in pain sensitivity. Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate has also been shown to produce catalepsy, which is a state of muscular rigidity, and locomotor activity, which is the movement of an organism from one place to another.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate can be used as a tool to study the pharmacology of the cannabinoid receptors and their role in the regulation of various physiological processes. However, its use in lab experiments is limited by its potency and lipophilicity, which can make it difficult to control the dose and distribution of the compound in the body. Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate is also a synthetic compound, which means that its effects may differ from those of natural cannabinoids.

Future Directions

There are several future directions for the study of Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate and other synthetic cannabinoids. One area of research is the development of new compounds that have improved pharmacological properties and reduced side effects. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the brain and body, particularly in relation to addiction and other mental health disorders. Finally, the use of synthetic cannabinoids as therapeutic agents for the treatment of pain, mood disorders, and other conditions is an area of growing interest and research.

Synthesis Methods

The synthesis of Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate involves the reaction of 3-pentylbicyclo[1.1.1]pentane-1-carboxylic acid with methylamine and acetic anhydride. The resulting product is a white crystalline powder with a molecular weight of 315.45 g/mol. Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate is a highly lipophilic compound, which means that it has a high affinity for fat cells and can accumulate in the body over time.

Scientific Research Applications

Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate has been used in several scientific studies to investigate the effects of synthetic cannabinoids on the central nervous system. It has been shown to produce a range of physiological and behavioral effects in animal models, including hypothermia, antinociception, catalepsy, and locomotor activity. Methyl 2-amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetate has also been used to study the pharmacology of the cannabinoid receptors and their role in the regulation of pain, mood, and appetite.